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Compound of Interest

Compound Name: Etilevodopa

Cat. No.: B1671700 Get Quote

Researchers and scientists working with Etilevodopa, a dopaminergic agent developed for

Parkinson's disease, must adhere to stringent safety protocols to minimize exposure and

ensure a safe laboratory environment.[1] This document provides essential, immediate safety

and logistical information, including operational and disposal plans, to guide laboratory

personnel in the proper handling of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Etilevodopa is classified as harmful if swallowed and can cause serious eye irritation.[2] Some

safety data sheets for similar compounds also indicate potential for skin and respiratory

irritation. Therefore, a comprehensive approach to personal protection is crucial. The following

table summarizes the recommended PPE for handling Etilevodopa.
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PPE Category Item Specifications

Hand Protection Gloves

Wear two pairs of chemically

resistant, powder-free,

disposable gloves.[3] Change

gloves regularly and

immediately if contaminated,

torn, or punctured.[3]

Body Protection Lab Coat/Gown

A disposable, lint-free, low-

permeability fabric gown with a

solid front, long sleeves, and

tight-fitting cuffs is required.

Eye Protection Safety Glasses/Goggles

Use chemical safety goggles

or a face shield to protect

against splashes.

Respiratory Protection Respirator/Mask

When handling outside of a

certified chemical fume hood, a

respirator equipped with a

particulate filter is mandatory.

A disposable, cleanroom-grade

face mask should be worn to

prevent inhalation of aerosols.

Procedural Guidance for Safe Handling and
Disposal
Adherence to a strict, step-by-step procedure is vital for minimizing risk during the handling and

disposal of Etilevodopa.

Preparation and Handling:

Restricted Access: Conduct all handling and preparation of Etilevodopa in a designated and

restricted area, clearly marked with warning signs to prevent unauthorized entry.
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Fume Hood Usage: All preparations of Etilevodopa solutions must be performed inside a

certified chemical fume hood to prevent the generation and inhalation of aerosols.

Personal Hygiene: Wash hands thoroughly before donning and after removing gloves. Avoid

eating, drinking, smoking, or applying cosmetics in the designated handling area.

Spill Management: In the event of a spill, immediately evacuate the area and follow

established laboratory spill cleanup protocols. Ensure proper PPE is worn during cleanup.

Disposal Plan:

Chemical Waste: All unused Etilevodopa and contaminated disposable materials (e.g.,

gloves, gowns, bench paper) should be collected for disposal as chemical waste.

Sharps: Needles and syringes used for injections must be disposed of in a designated

sharps container intended for incineration.

Container Disposal: Dispose of the chemical container in accordance with approved waste

disposal plant procedures.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present. Seek

prompt medical attention.

Skin Contact
Remove contaminated clothing and rinse the

affected skin area thoroughly with water.

Inhalation
Move the individual to fresh air immediately. If

breathing is difficult, provide respiratory support.

Ingestion
Wash out the mouth with water. Do not induce

vomiting. Seek immediate medical attention.
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Quantitative Data for Etilevodopa
The following table summarizes key quantitative information for Etilevodopa and its

hydrochloride salt.

Property Etilevodopa Etilevodopa Hydrochloride

Molecular Formula C11H15NO4 C11H16ClNO4

Molecular Weight 225.24 g/mol 261.70 g/mol

CAS Number 37178-37-3 39740-30-2

Currently, specific occupational exposure limits (OELs) for Etilevodopa have not been

established by major regulatory bodies. In the absence of a specific OEL, it is imperative to

handle Etilevodopa with the highest level of precaution, employing the engineering controls

and personal protective equipment outlined in this document to minimize any potential for

exposure.
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Caption: Workflow for the safe handling and disposal of Etilevodopa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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